Cas no 41888-58-8 (N-ACETYL-O-METHYL-M-DL-TYROSINE)

N-ACETYL-O-METHYL-M-DL-TYROSINE is a modified tyrosine derivative characterized by acetylation at the amino group and methylation at the phenolic hydroxyl group. This structural modification enhances its stability and alters its physicochemical properties, making it suitable for specialized applications in peptide synthesis and biochemical research. The acetyl group improves resistance to enzymatic degradation, while the O-methylation increases lipophilicity, facilitating membrane permeability. This compound is particularly valuable in studies requiring controlled tyrosine analogs or probing enzyme-substrate interactions. Its synthetic versatility and tailored functional groups make it a useful intermediate in medicinal chemistry and proteomics research.
N-ACETYL-O-METHYL-M-DL-TYROSINE structure
41888-58-8 structure
Product Name:N-ACETYL-O-METHYL-M-DL-TYROSINE
CAS No:41888-58-8
MF:C12H15NO4
MW:237.251803636551
MDL:MFCD11053499
CID:927492
PubChem ID:45791950
Update Time:2025-05-26

N-ACETYL-O-METHYL-M-DL-TYROSINE Chemical and Physical Properties

Names and Identifiers

    • N-ACETYL-O-METHYL-M-DL-TYROSINE
    • EN300-52006
    • 2-acetamido-3-(3-methoxyphenyl)propanoic acid
    • AS-35528
    • CS-0216591
    • MFCD11053499
    • Z733970164
    • AKOS005350227
    • 41888-58-8
    • 2-Acetylamino-3-(3-methoxy-phenyl)-propionic acid (Ac-DL-Phe(3-OMe)-OH)
    • MDL: MFCD11053499
    • Inchi: 1S/C12H15NO4/c1-8(14)13-11(12(15)16)7-9-4-3-5-10(6-9)17-2/h3-6,11H,7H2,1-2H3,(H,13,14)(H,15,16)
    • InChI Key: WIPDAWNHWVWOAV-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)CC(C(=O)O)NC(C)=O

Computed Properties

  • Exact Mass: 237.10000
  • Monoisotopic Mass: 237.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.63000
  • LogP: 1.21790

N-ACETYL-O-METHYL-M-DL-TYROSINE Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-ACETYL-O-METHYL-M-DL-TYROSINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 95.00 2022-06-08
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abcr
AB283069-1 g
2-Acetylamino-3-(3-methoxy-phenyl)-propionic acid; .
41888-58-8
1g
€629.50 2022-03-03
abcr
AB283069-2,5 g
2-Acetylamino-3-(3-methoxy-phenyl)-propionic acid; .
41888-58-8
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€1,246.00 2022-03-03
Enamine
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2-acetamido-3-(3-methoxyphenyl)propanoic acid
41888-58-8 95.0%
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Enamine
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2-acetamido-3-(3-methoxyphenyl)propanoic acid
41888-58-8 95.0%
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$170.0 2025-02-20
Enamine
EN300-52006-0.25g
2-acetamido-3-(3-methoxyphenyl)propanoic acid
41888-58-8 95.0%
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$243.0 2025-02-20
Enamine
EN300-52006-0.5g
2-acetamido-3-(3-methoxyphenyl)propanoic acid
41888-58-8 95.0%
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